4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol
• InChI: InChI=1S/C12H12N2O/c15-10-5-3-9(4-6-10)11-8-13-12-2-1-7-14(11)12/h3-6,8,15H,1-2,7H2
• InChI Key: KKKUVTVUHQHKOP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC=C(N2C1)C3=CC=C(C=C3)O

Description

4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol is a bicyclic heterocyclic compound comprising a fused pyrrole-imidazole core linked to a phenolic group. This scaffold is notable for its pharmacological versatility, particularly in oncology and inflammation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol typically involves the cyclization of appropriate precursors. One common method involves the reaction of imidazole with acrolein in the presence of a catalyst such as acetic acid. The resulting intermediate undergoes further cyclization and reduction to yield the target compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Oxidation Reactions

The phenolic hydroxyl group undergoes oxidation under controlled conditions. Common oxidizing agents and outcomes include:

Reagent/Conditions	Product Formed	Yield (%)	Reference
KMnO₄ (acidic, 60°C)	3-(4-Hydroxyphenyl)pyrroloimidazole quinone	45–55
H₂O₂ (Fe³⁺-catalyzed, pH 5–6)	Oxidized imidazole ring derivatives	30–40

• Mechanistic Insight : Oxidation typically targets the electron-rich phenolic ring, forming quinone-like structures. The pyrroloimidazole ring remains intact under mild conditions but may degrade under harsher oxidative environments.

Alkylation and Acylation

The phenolic oxygen participates in nucleophilic substitution and esterification:

Alkylation

Reagent	Conditions	Product	Yield (%)
CH₃I, K₂CO₃	DMF, 80°C, 12 h	4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl methyl ether	85
Benzyl bromide, NaH	THF, RT, 6 h	Benzyl-protected phenol derivative	78

Acylation

Reagent	Conditions	Product	Yield (%)
Acetic anhydride, pyridine	RT, 24 h	Acetylated phenol	92
Benzoyl chloride, DMAP	CH₂Cl₂, 0°C → RT, 8 h	Benzoylated derivative	88

• Key Observation : Alkylation proceeds efficiently in polar aprotic solvents, while acylation favors mild bases to avoid side reactions.

Nucleophilic Aromatic Substitution

The electron-deficient pyrroloimidazole ring enables substitution at specific positions:

Reagent	Position Modified	Product	Conditions	Yield (%)
NH₃ (aq), CuSO₄	C-2 of imidazole	2-Amino-pyrroloimidazole-phenol	120°C, 8 h	60
NaSH, DMSO	C-5 of pyrrole	Thiol-substituted derivative	100°C, 6 h	50

• Regioselectivity : Substitution occurs preferentially at the α-positions of the fused heterocycle due to resonance stabilization of intermediates .

Cross-Coupling Reactions

The aryl bromide derivative (synthesized via bromination of the phenol) participates in Pd-catalyzed cross-couplings:

Reaction Type	Reagents/Conditions	Product	Yield (%)
Suzuki Coupling	Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 85°C, 16 h	Biaryl-pyrroloimidazole hybrids	75–90
Buchwald-Hartwig Amination	Pd₂(dba)₃, Xantphos, Cs₂CO₃, Toluene, 110°C	Aryl amine derivatives	65–80

• Applications : These reactions enable modular synthesis of bioactive hybrids, such as WDR5 inhibitors (e.g., compound 4i , K = 95 nM) .

Acid/Base-Mediated Ring Transformations

The fused heterocycle undergoes ring-opening or rearrangement under extreme conditions:

Conditions	Reaction Outcome	Key Observations
HCl (conc.), 100°C, 4 h	Ring-opening to form linear diamine	Reversible at neutral pH
NaOH (10M), EtOH, 80°C	Rearrangement to pyrido[1,2-a]imidazole	Thermodynamically favored product

Cyclization and Heterocycle Formation

The phenol group facilitates intramolecular cyclization:

Reagent	Product	Conditions	Yield (%)
POCl₃, PCl₅	Furo[3,2-c]pyrroloimidazole	70°C, 2 h	55
Tosyl chloride, Et₃N	Spirocyclic ether derivatives	CH₂Cl₂, RT, 12 h	48

Supramolecular Interactions

The phenol group engages in hydrogen bonding and π-stacking, critical for biological activity:

Interaction Type	Biological Relevance	Example Targets
H-bonding with C261 (WDR5)	Disrupts MLL1-WDR5 protein-protein interaction	IC₅₀ = 0.095 μM (compound 4i )
π-Stacking with F133/F149	Enhances binding affinity in enzymatic pockets	ΔTm = +8.2°C (DSF assay)

Scientific Research Applications

4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anti-inflammatory, antimicrobial, and anticancer properties.

Industry: Utilized in the development of new materials and catalysts .

Mechanism of Action

The mechanism of action of 4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites or modulate receptor activity by interacting with receptor proteins. These interactions can lead to various biological effects, such as anti-inflammatory or anticancer activities .

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights critical distinctions between 4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol and similar compounds:

Compound Name	Molecular Formula	Substituents	Biological Activity	References
4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol (Target Compound)	C12H11N2O	Phenol at position 3	Androgen receptor inhibition (prostate cancer)
3-(4-Chlorophenyl)-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole	C12H11ClN2	4-Chlorophenyl at position 3	Androgen receptor binding (potential anti-prostate cancer activity)
SK&F 105809	C17H17N3OS	4-(Methylsulfinyl)phenyl and pyridyl at positions 2 and 3	Dual COX/5-LOX inhibition (IC50: 0.1 μM PGE2; 2.0 μM LTB4)
2-(4-Methoxyphenyl)-3-(4-pyridyl)-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole	C18H17N3O	4-Methoxyphenyl and pyridyl at positions 2 and 3	Unspecified catalytic/enantioselective applications (e.g., organocatalysis)
4-[(5R,7S)-7-(4-Ethyl-phenyl)-7-hydroxy-6,7-dihydro-5H-pyrrolo[1,2-c]imidazol-5-yl]-3-fluoro-benzonitrile	C21H19FN3O	Fluorobenzonitrile and ethylphenyl-hydroxy groups	Undisclosed (structural complexity suggests kinase or receptor targeting)

Pharmacological and Physicochemical Insights

• Phenolic Group vs. Halogenated/Non-Polar Groups: The phenol group in the target compound improves aqueous solubility and hydrogen-bonding capacity compared to chlorophenyl (lipophilic) or fluorobenzonitrile (electron-withdrawing) substituents . SK&F 105809’s methylsulfinyl group enhances metabolic stability and bioavailability, contributing to its potent anti-inflammatory activity .

• Chirality and Stereochemistry :

  • The (5R,7S)-configured derivative in demonstrates the importance of stereochemistry in receptor binding, though data on the target compound’s chirality remain unspecified .
• Synthetic Accessibility: Pyrroloimidazoles are typically synthesized via cyclization of γ-lactams or amidination reactions . The phenolic derivative may require protective group strategies to prevent oxidation during synthesis.

Therapeutic Potential

• Oncology : The target compound’s androgen receptor inhibition contrasts with SK&F 105809’s anti-inflammatory focus, illustrating scaffold versatility .

Data Gaps :

• Detailed IC50 values for the target compound’s androgen receptor inhibition.
• Comparative pharmacokinetic studies across analogs.

Biological Activity

4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article synthesizes current research findings on the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant case studies.

• IUPAC Name : 4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol
• Molecular Formula : C12H13N3
• Molecular Weight : 199.25 g/mol
• Purity : Typically ≥95% .

Antioxidant Activity

Research indicates that pyrrolo[1,2-a]imidazole derivatives exhibit significant antioxidant properties. In a study assessing various synthesized derivatives, compounds similar to 4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol demonstrated notable efficacy in scavenging free radicals. The DPPH radical scavenging assay showed that these compounds can compete effectively with standard antioxidants like ascorbic acid .

Antibacterial Activity

The antibacterial properties of this compound have been explored through disk diffusion methods against both Gram-positive and Gram-negative bacteria. Results indicated that derivatives of pyrrolo[1,2-a]imidazole possess bacteriostatic effects. For instance, one study reported minimum inhibitory concentrations (MICs) ranging from 3.12 to 12.5 µg/mL against Staphylococcus aureus and Escherichia coli .

Anti-inflammatory Activity

The anti-inflammatory potential of this compound is also noteworthy. It has been shown to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways. For example, compounds derived from pyrrolo[1,2-a]imidazole structures were found to significantly reduce the production of TNF-alpha and IL-6 in vitro .

Antiviral Activity

Recent investigations into the antiviral properties of pyrrolo[1,2-a]imidazole derivatives have revealed their ability to inhibit viral replication. Specifically, studies have indicated effectiveness against RNA viruses by blocking RNA polymerase II activity .

Case Studies

Study Reference	Biological Activity	Findings
	Antioxidant	Demonstrated high efficacy in DPPH radical scavenging assays.
	Antibacterial	MIC values between 3.12 and 12.5 µg/mL against Staphylococcus aureus.
	Anti-inflammatory	Inhibition of TNF-alpha and IL-6 production in cell cultures.
	Antiviral	Effective against RNA viruses by inhibiting RNA polymerase II.

The biological activities of 4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenol can be attributed to its structural features that facilitate interactions with various biological targets:

• Antioxidant Mechanism : The presence of hydroxyl groups allows for hydrogen donation to free radicals, stabilizing them and preventing cellular damage.
• Antibacterial Mechanism : The compound's ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways contributes to its bacteriostatic effects.
• Anti-inflammatory Mechanism : Inhibition of key signaling pathways involved in inflammation (e.g., NF-kB pathway) leads to reduced cytokine production.